Cas no 2137470-14-3 (4-(Oxiran-2-yl)-1-(propan-2-yl)piperidin-4-ol)

• Product Name: 4-(Oxiran-2-yl)-1-(propan-2-yl)piperidin-4-ol
• CAS No: 2137470-14-3
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5907071
• PubChem ID: 165788473
• Update Time: 2025-10-29

4-(Oxiran-2-yl)-1-(propan-2-yl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(oxiran-2-yl)-1-(propan-2-yl)piperidin-4-ol
• EN300-631657
• 2137470-14-3
• 4-(Oxiran-2-yl)-1-(propan-2-yl)piperidin-4-ol

• Inchi： 1S/C10H19NO2/c1-8(2)11-5-3-10(12,4-6-11)9-7-13-9/h8-9,12H,3-7H2,1-2H3
• InChI Key： HKSAVRQFPVUHHS-UHFFFAOYSA-N
• SMILES： O1CC1C1(CCN(C(C)C)CC1)O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 36Ų

Additional information on 4-(Oxiran-2-yl)-1-(propan-2-yl)piperidin-4-ol

Compound CAS No. 2137470-14-3: 4-(Oxiran-2-yl)-1-(propan-2-yl)piperidin-4-ol

The compound with CAS No. 2137470-14-3, commonly referred to as 4-(Oxiran-2-yl)-1-(propan-2-yl)piperidin-4-ol, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are known for their diverse applications in drug design and synthesis.

The molecular structure of 4-(Oxiran-2-yl)-1-(propan-2-yl)piperidin-4-ol features a piperidine ring, a six-membered cyclic amine, substituted at the 4-position with an oxirane (epoxide) group and at the 1-position with an isopropyl group. The hydroxyl group (-OH) at the 4-position further enhances its functional diversity, making it a versatile molecule for various chemical transformations and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes, often involving epoxidation reactions and ring-opening mechanisms. Researchers have explored its potential as a building block for more complex molecules, particularly in the development of bioactive compounds with therapeutic applications.

One of the most promising areas of research involving 4-(Oxiran-2-yl)-1-(propan-2-yl)piperidin-4 ol is its role in drug discovery. Studies have shown that this compound exhibits unique pharmacokinetic properties, making it a valuable candidate for investigating new drug delivery systems and improving bioavailability.

In addition to its synthetic applications, this compound has been studied for its interactions with biological systems. Preclinical studies suggest that it may possess antioxidant and anti-inflammatory properties, which could be harnessed for developing novel treatments for chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The incorporation of an epoxide group in the structure introduces additional reactivity, allowing for further functionalization and diversification of its chemical properties. This feature has been exploited in recent studies to create derivatives with enhanced selectivity and potency against specific biological targets.

Moreover, the presence of an isopropyl group at the 1-position contributes to the molecule's lipophilicity, which is a critical factor in drug design for improving membrane permeability and tissue distribution.

As research on CAS No. 2137470 14 3 continues to advance, its potential applications in medicinal chemistry are expected to expand significantly. Collaborative efforts between academic institutions and pharmaceutical companies are paving the way for innovative therapies that leverage the unique properties of this compound.

In conclusion, 4-(Oxiran 2 yl)-1-(propan 2 yl)piperidin 4 ol represents a fascinating example of how structural complexity can lead to functional diversity in organic molecules. With ongoing research uncovering new insights into its synthesis, properties, and biological activities, this compound stands at the forefront of modern chemical innovation.